Cas no 1805952-51-5 (2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805952-51-5
• MF: C₆H₇F₂N₃O
• MW: 175.136087656021
• CID: 4918292
• Update Time: 2025-10-31

2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H7F2N3O/c7-4(8)2-1-3(12)6(10)11-5(2)9/h1,4,12H,(H4,9,10,11)
• InChI Key： GUEXLLVDHDNJPW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1N)O)F

Computed Properties

• Exact Mass: 175.056
• Monoisotopic Mass: 175.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2

Additional information on 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine

Introduction to 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5)

2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805952-51-5, this compound represents a unique structural motif that combines nitrogen-rich functionalities, making it a promising candidate for various biological applications. The presence of both amino and hydroxyl groups, coupled with a difluoromethyl substituent, imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The structural framework of 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) is characterized by a pyridine core, which is a cornerstone in the design of bioactive molecules. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in this compound—namely the amino groups at the 2- and 6-positions, the hydroxyl group at the 5-position, and the difluoromethyl group at the 3-position—contributes to its unique reactivity and potential biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated compounds in drug development. The difluoromethyl group in 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) is particularly noteworthy, as it can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. These attributes make this compound an attractive scaffold for designing novel therapeutic agents.

In the realm of medicinal chemistry, 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) has been explored as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, its diamino functionality allows for further derivatization into polyamine analogs, which are known to interact with nucleic acids and enzymes involved in cellular processes such as DNA replication and repair. The hydroxyl group also provides a site for chemical modification, enabling the introduction of additional functional moieties that can fine-tune biological activity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyridine derivatives with similar substitution patterns exhibit anti-inflammatory, anticancer, and antimicrobial properties. The difluoromethyl group is particularly interesting because it has been shown to enhance the bioavailability and efficacy of small molecule drugs by improving their interaction with target proteins. This suggests that 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) could serve as a valuable building block for developing next-generation therapeutics.

The synthesis of 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups into a pyridine core requires careful planning to ensure high yield and purity. However, recent methodologies have demonstrated effective strategies for constructing such complex molecules efficiently. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the pyridine ring.

Moreover, green chemistry principles have been increasingly applied to the synthesis of heterocyclic compounds like 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5). These approaches focus on minimizing waste generation and using environmentally benign reagents and solvents. Such sustainable practices not only reduce the ecological footprint of drug development but also improve process economics.

In conclusion, 2,6-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805952-51-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in the development of innovative treatments for various diseases.